Cas no 573-13-7 (6-methoxy-2,2-dimethyl-2h-benzo[h]chromene)

6-methoxy-2,2-dimethyl-2h-benzo[h]chromene structure

573-13-7 structure

Product Name:6-methoxy-2,2-dimethyl-2h-benzo[h]chromene

CAS No:573-13-7

MF:C₁₆H₁₆O₂

MW:240.297044754028

CID:946832

PubChem ID:174859

Update Time:2025-04-19

6-methoxy-2,2-dimethyl-2h-benzo[h]chromene Chemical and Physical Properties

Names and Identifiers

- 6-methoxy-2,2-dimethyl-2h-benzo[h]chromene
- 6-methoxy-2,2-dimethylbenzo[h]chromene
- Lapachenol
- Lapachenole
- AC1L5BOW
- 2H-Naphtho(1,2-b)pyran, 6-methoxy-2,2-dimethyl-
- CHEMBL461774
- DTXSID20205914
- C09950
- Q27107180
- 573-13-7
- CHEBI:6376
- 6-methoxy-2,2-dimethyl-benzo[h]chromene
- CTK5A6658
- Inchi： 1S/C16H16O2/c1-16(2)9-8-11-10-14(17-3)12-6-4-5-7-13(12)15(11)18-16/h4-10H,1-3H3
- InChI Key： BFGQXXNDFKWDMA-UHFFFAOYSA-N
- SMILES： O1C2C3C=CC=CC=3C(=CC=2C=CC1(C)C)OC

Computed Properties

Exact Mass: 240.11500
Monoisotopic Mass: 240.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 1.106
Boiling Point: 374.4°C at 760 mmHg
Flash Point: 152°C
Refractive Index: 1.592
PSA: 18.46000
LogP: 4.03260

6-methoxy-2,2-dimethyl-2h-benzo[h]chromene Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993

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